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Compound of Interest

Compound Name: Lactulose-13C

Cat. No.: B1161304

Get Quote

Executive Summary
Lactulose-13C (13C-Lactulose) is a stable isotope-labeled synthetic disaccharide utilized

primarily as a metabolic probe for gastrointestinal motility and colonic fermentation activity.

Unlike standard lactulose breath tests (LBT) that rely on hydrogen (H

) detection—which fails in approximately 15–20% of the population ("non-hydrogen producers")
—Lactulose-13C provides a universal, quantitative endpoint via exhaled

CO

. This guide details the chemical identity, physicochemical properties, and validated
experimental workflows for deploying Lactulose-13C in clinical and research settings.

Chemical Identity & Structural Analysis[1]
Structural Composition
Lactulose is 4-O-ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-

star-inserted">
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-D-galactopyranosyl-D-fructose.[1] It is formed by the isomerization of lactose, where the
glucose moiety is converted to fructose. In the

C-labeled variant, carbon atoms are enriched with the stable isotope Carbon-13.[2]

IUPAC Name: (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5R)-4,5-dihydroxy-2,5-

bis(hydroxymethyl)oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol[3]

Chemical Formula (Unlabeled): Cngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

H

O

[3]

Chemical Formula (Fully Labeled):

C

H

O

(Universal Label)

Isotopic Labeling Configurations
Commercial synthesis typically yields two primary isotopologues used in metabolic tracing. The

choice of isotopologue affects the mass shift observed in mass spectrometry (MS) and the

stoichiometry of

CO

recovery.
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Labeling Type Description Mass Shift Application

U-

C-Lactulose

Universally labeled; all

12 carbons are

C.

M+12

Maximum sensitivity

for breath tests;

produces 12 moles of

CO

per mole fermented.

1-

C-Galactose

Label restricted to the

Galactose moiety.
M+1

Specific metabolic

tracing of the

galactose fraction

post-hydrolysis.

The Glycosidic Bond Stability
The defining chemical feature of lactulose is the

-(1$\rightarrow$4) glycosidic linkage between galactose and fructose.

Mammalian Enzymes: Human small intestinal brush border enzymes (lactase) cannot

hydrolyze this specific

-1,4 bond.[4]

Bacterial Enzymes: Colonic microbiota (specifically Bifidobacterium and Lactobacillus spp.)

possess

-galactosidases capable of cleaving this bond, initiating fermentation.

Physicochemical Properties[1][5][7]
The physical properties of Lactulose-13C mimic its non-labeled counterpart, with negligible

isotope effects on solubility or chemical reactivity, but distinct mass spectrometric signatures.
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Property Value / Characteristic Relevance to Protocol

Molecular Weight
~354.21 g/mol (for U-

C)

Critical for gravimetric

preparation of substrate

solutions.

Solubility 760 mg/mL (Water, 30°C)

Highly soluble; allows for low-

volume bolus administration

(essential for pediatric studies).

Melting Point 169°C (dec.)[3]

Stable in solid form; solutions

should be prepared fresh to

avoid microbial growth.

pKa
~11.5 (Sugar alcohol

hydroxyls)

Neutral in physiological pH;

does not alter gastric acidity

significantly upon ingestion.

Hygroscopicity High

Must be stored in desiccated

conditions to prevent caking

and hydrolysis errors.

Mechanism of Action: The 13C-Breath Test Principle
The utility of Lactulose-13C rests on its "non-absorbable" nature.[4] It acts as a fluid marker

through the stomach and small intestine until it reaches the cecum.

Metabolic Pathway Visualization
The following diagram illustrates the transit and fermentation pathway that generates the

analytical signal (

CO

).
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Caption: Figure 1. Metabolic fate of Lactulose-13C. The tracer remains intact until colonic

fermentation, where it is metabolized into Short Chain Fatty Acids (SCFA) and gases, including

CO

.

Experimental Protocol: Orocecal Transit Time
(OCTT)
Objective: To determine the transit time from ingestion to the cecum by monitoring the rise in

exhaled

CO

.[5]

Pre-Analytical Requirements
Fasting: Patient must fast for 8–12 hours to stabilize basal metabolic rate and background

CO

enrichment.

Dietary Restriction: Avoid naturally

C-rich foods (corn, cane sugar, pineapple) for 24 hours prior.

Substrate Preparation: Dissolve 10g of Lactulose-13C (or clinical equivalent dose adjusted

for enrichment) in 150–200 mL of water.

Step-by-Step Workflow
Baseline Sampling (T=0): Collect two separate breath samples before substrate ingestion to

establish the Delta Over Baseline (DOB) zero point.

Ingestion: Administer the Lactulose-13C solution. The patient must consume it within 2

minutes.

Serial Sampling:
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Phase 1 (Gastric/Small Bowel): Collect breath samples every 15 minutes for the first 2

hours.

Phase 2 (Colonic Entry): Continue sampling every 15 minutes up to 4–6 hours.

Analysis: Measure

CO

/

CO

ratio using Isotope Ratio Mass Spectrometry (IRMS) or Isotope Selective Infrared
Spectroscopy (IRIS).

Analytical Workflow Diagram

Patient
(Fasted 12h)

Baseline Sample
(T= -5 min) Ingest 13C-Lactulose Breath Collection

(Every 15 min)

IRMS Analysis
(13C/12C Ratio) Sealed Exetainers

Data Calculation
(DOB & PDR)

 Loop until T=240min

Click to download full resolution via product page

Caption: Figure 2. Clinical workflow for Lactulose-13C breath testing. The loop indicates

continuous sampling until the fermentation peak is observed.

Data Analysis & Interpretation
Calculation of Delta Over Baseline (DOB)
The raw isotope ratio (

) is converted to

(permil relative to VPDB standard), and then to DOB:

Defining the Endpoint (OCTT)
Unlike hydrogen breath tests which look for a >20 ppm rise, the
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C-Lactulose test looks for a metabolic surge.

Criteria: A sustained rise in DOB of

2.0‰ (permil) or

5% of the cumulative dose recovered (PDR) indicates the bolus has entered the cecum and
fermentation has begun.

Advantages: This method is valid in "non-hydrogen producers" (methanogenic flora) because

all bacteria produce CO

during fermentation.

Troubleshooting False Positives
Early Peak (<60 min): Suggests Small Intestinal Bacterial Overgrowth (SIBO). Bacteria are

fermenting the lactulose before it reaches the colon.[4][6]

Double Peak: A small early peak (SIBO) followed by a larger peak (Colonic) is a classic

signature of dysbiosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.drugs.com/pro/lactulose-oral-solution.html
https://en.wikipedia.org/wiki/Sucrose_intolerance
https://pubchem.ncbi.nlm.nih.gov/compound/Lactulose
https://b-ac.co.uk/analysis-of-lactulose-rhamnose-and-mannitol-in-human-plasma/
https://pubmed.ncbi.nlm.nih.gov/12108678/
https://pubmed.ncbi.nlm.nih.gov/12108678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11464675/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11464675/
https://www.benchchem.com/product/b1161304/docs#technical-guide-lactulose-13c-chemical-structure-and-properties
https://www.benchchem.com/product/b1161304/docs#technical-guide-lactulose-13c-chemical-structure-and-properties
https://www.benchchem.com/product/b1161304/docs#technical-guide-lactulose-13c-chemical-structure-and-properties
https://www.benchchem.com/product/b1161304/docs#technical-guide-lactulose-13c-chemical-structure-and-properties
https://www.benchchem.com/product/b1161304?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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